N-{[(benzyloxy)amino]methylene}-5-({[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}methyl)-4,5-dihydro-3-isoxazolecarboxamide

• IUPAC Name: 5-[[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]methyl]-N-[(E)-phenylmethoxyiminomethyl]-4,5-dihydro-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H17ClF3N5O3/c20-15-6-13(19(21,22)23)8-24-17(15)25-9-14-7-16(28-31-14)18(29)26-11-27-30-10-12-4-2-1-3-5-12/h1-6,8,11,14H,7,9-10H2,(H,24,25)(H,26,27,29)
• InChI Key: QTZQJXFFINFZJK-UHFFFAOYSA-N
• Canonical SMILES: C1C(ON=C1C(=O)NC=NOCC2=CC=CC=C2)CNC3=C(C=C(C=N3)C(F)(F)F)Cl
• Isomeric SMILES: C1C(ON=C1C(=O)N/C=N/OCC2=CC=CC=C2)CNC3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C19H17ClF3N5O3
• Molecular Weight: 455.8 g/mol

Description

N-{[(benzyloxy)amino]methylene}-5-({[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}methyl)-4,5-dihydro-3-isoxazolecarboxamide is a useful research compound. Its molecular formula is C19H17ClF3N5O3 and its molecular weight is 455.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Novel Synthesis Techniques : The compound and its derivatives have been synthesized through different methods, including electrophilic cyclization and reactions with nucleophiles. These synthesis methods help in understanding the compound's reactivity and potential for forming various derivatives (Bondarenko et al., 2015), (Sokolov & Aksinenko, 2010).

• Characterization and Properties : A series of new polyamides were synthesized using semifluorinated aromatic diamines, providing insights into the chemical properties of such compounds. These studies included analysis of solubility, molecular weights, and thermal stability (Bera et al., 2012).

• Antioxidant Activity : Research into the antioxidant properties of certain derivatives highlights potential applications in combating oxidative stress and related diseases (Tumosienė et al., 2019).

Biological Applications

• Antimicrobial Activities : Synthesis and evaluation of derivatives for their antimicrobial properties have been conducted, showcasing the potential of these compounds in developing new antibacterial agents (Bektaş et al., 2007), (Reddy & Prasad, 2021).

• Antiproliferative Activity : The synthesis of derivatives followed by evaluation of their antiproliferative activity on tumor cell lines opens up possibilities for their use in cancer therapy (Poręba & Wietrzyk, 2012).

Chemical Structure Analysis

• Structural Analysis : X-ray crystallography and other analytical techniques have been employed to elucidate the molecular structure of these compounds, which is crucial for understanding their chemical behavior and potential applications (Dyachenko et al., 2019).